2-Isopropyl-4-methoxybenzoic acid

• IUPAC Name: 4-methoxy-2-propan-2-ylbenzoic acid
• InChI: InChI=1S/C11H14O3/c1-7(2)10-6-8(14-3)4-5-9(10)11(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key: ADZHRDGTNDTIKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)OC)C(=O)O
• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• CAS No.: 161480-96-2

Description

2-Isopropyl-4-methoxybenzoic acid is a chemical compound with the molecular formula C11H14O3 and a molecular weight of 194.23. It is a derivative of benzoic acid, which has been substituted with an isopropyl group at the 2nd position and a methoxy group at the 4th position.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C11H14O3/c1-7(2)10-6-8(14-3)4-5-9(10)11(12)13/h4-7H,1-3H3,(H,12,13). This indicates the presence of an isopropyl group (C3H7) and a methoxy group (CH3O) attached to a benzoic acid core (C7H6O2).

Scientific Research Applications

Directed Ortho-Metalation

• Study Insight : A study by Nguyen, Castanet, and Mortier (2006) described a method for the one-pot preparation of various 3- and 6-substituted 2-methoxybenzoic acids, demonstrating the potential for creating structurally diverse derivatives of this compound for use in chemical synthesis (Nguyen, Castanet, & Mortier, 2006).

Effects of Trifluoromethanesulphonic Acid on Mercuration

• Study Insight : Research by Deacon and O'donoghue (1980) explored the effects of trifluoromethanesulphonic acid on the mercuration of 4-methoxybenzoic acid, indicating the potential of this acid in facilitating specific chemical reactions (Deacon & O'donoghue, 1980).

Cholinesterase Inhibitors Synthesis

• Study Insight : A study by Arfan et al. (2018) involved converting 4-methoxybenzoic acid into cholinesterase inhibitors, highlighting the compound's relevance in pharmaceutical research (Arfan et al., 2018).

Thermodynamic Study of Aminomethoxybenzoic Acids

• Study Insight : Monte, Almeida, and Matos (2010) conducted a thermodynamic study of aminomethoxybenzoic acids, providing valuable data on the physical properties of these compounds, which could inform their application in various scientific fields (Monte, Almeida, & Matos, 2010).

Encapsulation for Flavor Release

• Study Insight : Hong, Oh, and Choy (2008) investigated the encapsulation of vanillic acid (a similar compound) into nanoparticles, demonstrating potential applications in controlled flavor release in food technology (Hong, Oh, & Choy, 2008).

Solvation and Partitioning Study

• Study Insight : Perlovich et al. (2008) analyzed the solvation and partitioning of isomers of methoxybenzoic acids, providing insights that could be relevant in the field of pharmaceuticals and material science (Perlovich, Volkova, Manin, & Bauer-Brandl, 2008).

Inhibitors of Catechol O-Methyltransferase

• Study Insight : Borchardt, Huber, and Houston (1982) explored the use of isovanillic acids as inhibitors of catechol O-methyltransferase, indicating potential applications in the study of enzymes and biochemical pathways (Borchardt, Huber, & Houston, 1982).

Safety and Hazards

This compound is considered hazardous. It may cause skin irritation, serious eye damage, and specific target organ toxicity through single exposure, particularly to the respiratory system. It’s recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes.

Mechanism of Action

Mode of Action

It’s structurally similar to p-anisic acid , which is known to interact with Group IIE secretory phospholipase A2 and Phospholipase A2 . The exact interaction of 2-Isopropyl-4-methoxybenzoic acid with its targets and the resulting changes are yet to be determined.

Biochemical Pathways

Benzylic compounds, which include this compound, are known to undergo reactions at the benzylic position . These reactions can potentially affect various biochemical pathways and their downstream effects.

Biochemical Analysis

Biochemical Properties

They can undergo free radical bromination, nucleophilic substitution, and oxidation .

Cellular Effects

Similar compounds have been found to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It’s known that benzylic halides typically react via an SN2 pathway, while 2° and 3° benzylic halides typically react via an SN1 pathway, via the resonance-stabilized carbocation